Total synthesis of cananginone C and structural revision of debilisone A†
Organic & Biomolecular Chemistry Pub Date: 2016-08-22 DOI: 10.1039/C6OB01671E
Abstract
A short, convergent and general strategy for stereoselective total synthesis of biologically active α-substituted γ-hydroxymethyl γ-lactone based natural products cananginone C and debilisone A has been developed. The salient features of this synthesis include Cadiot–Chodkiewicz coupling, Evans allylation, Sharpless asymmetric dihydroxylation and γ-lactonization. The originally proposed structure of debilisone A has been revised.
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Journal Name:Organic & Biomolecular Chemistry
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CAS no.: 89640-58-4